Cas no 10513-98-1 (1H-Isoindole-1,3(2H)-dione,2,2'-(1,6-hexanediyl)bis-)
10513-98-1 structure
Product Name:1H-Isoindole-1,3(2H)-dione,2,2'-(1,6-hexanediyl)bis-
CAS No:10513-98-1
MF:C22H20N2O4
MW:376.405205726624
CID:231078
PubChem ID:253682
Update Time:2025-04-19
1H-Isoindole-1,3(2H)-dione,2,2'-(1,6-hexanediyl)bis- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Isoindole-1,3(2H)-dione,2,2'-(1,6-hexanediyl)bis-
- 1,6-Bis-phthalimido-hexan
- HMS3094M09
- N,N'-Hexamethylen-diphthalimid
- N,N'-Hexandiyl-bis-phthalimid
- N,N'-hexane-1,6-diyl-bis-phthalimide
- N,N'-hexanediyl-bis-phthalimide
- DTXSID50291628
- NSC 76816
- NCIOpen2_008386
- NSC-76816
- CHEMBL1883141
- SCHEMBL2604742
- AKOS003422108
- 10513-98-1
- MLS002694002
- SMR001559936
- NSC76816
- 1,6-bis(phthalimido)hexane
-
- Inchi: 1S/C22H20N2O4/c25-19-15-9-3-4-10-16(15)20(26)23(19)13-7-1-2-8-14-24-21(27)17-11-5-6-12-18(17)22(24)28/h3-6,9-12H,1-2,7-8,13-14H2
- InChI Key: MJYXMZHGVMGKLG-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2C(N1CCCCCCN1C(C2C=CC=CC=2C1=O)=O)=O
Computed Properties
- Exact Mass: 376.14200
- Monoisotopic Mass: 376.142
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 7
- Complexity: 557
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 74.8Ų
Experimental Properties
- Density: 1.321
- Boiling Point: 552.7°Cat760mmHg
- Flash Point: 247.2°C
- Refractive Index: 1.628
- PSA: 74.76000
- LogP: 3.01500
1H-Isoindole-1,3(2H)-dione,2,2'-(1,6-hexanediyl)bis- Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
10513-98-1 (1H-Isoindole-1,3(2H)-dione,2,2'-(1,6-hexanediyl)bis-) Related Products
- 2436-29-5(3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanal)
- 304-17-6(N-Isopropylphthalimide)
- 1515-72-6(N-Butylphthalimide)
- 883-44-3(2-(3-hydroxypropyl)-2,3-dihydro-1H-isoindole-1,3-dione)
- 1971-49-9(N-Acetylphthalimide)
- 5022-29-7(N-ethylphthalimide)
- 550-44-7(2-Methylisoindole-1,3-dione)
- 2142-01-0(2-benzyl-2,3-dihydro-1H-isoindole-1,3-dione)
- 10108-61-9(2-(sec-Butyl)isoindoline-1,3-dione)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk